Cas no 313527-66-1 (4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol)

• Product name: 4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol
• CAS No: 313527-66-1
• MF: C₁₄H₁₂N₂O₂
• MW: 240.25728
• CID: 892583
• PubChem ID: 679476

4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-2-(5-METHYL-BENZOOXAZOL-2-YL)-PHENOL
• STL055846
• CCG-106219
• 4-amino-2-(5-methyl-1,3-benzoxazol-3-ium-2-yl)phenolate
• Oprea1_764221
• AKOS000108881
• SR-01000430149
• SR-01000430149-1
• BBL008062
• STK044235
• Cambridge id 5249973
• 313527-66-1
• VS-01810
• 4-Amino-2-(5-methylbenzo[d]oxazol-2-yl)phenol
• 4-amino-2-(5-methyl-1,3-benzoxazol-2-yl)phenol
• BIM-0015339.P001
• AKOS005708777
• CBMicro_015318
• 4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol

• MDL： MFCD00579066
• Inchi： InChI=1S/C14H12N2O2/c1-8-2-5-13-11(6-8)16-14(18-13)10-7-9(15)3-4-12(10)17/h2-7,17H,15H2,1H3
• InChI Key： UMTJINNIPXJAGY-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)N)O

Computed Properties

• Exact Mass: 240.09000
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.28000
• LogP: 3.67220

4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol

4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol: A Comprehensive Overview

4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol, also known by its CAS registry number CAS No. 313527-66-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 4-Amino-2-(5-methylbenzodoxazol-2-yl)phenol is characterized by a phenolic group attached to a benzoxazole moiety, with an amino group at the para position. The benzoxazole ring system, which is a fused benzene and oxazole ring, contributes to the compound's stability and reactivity. The presence of the methyl group at the 5-position of the benzoxazole ring further modulates the electronic properties of the molecule, making it a versatile building block for various chemical transformations.

Recent studies have explored the synthesis of CAS No. 313527-66-1 through various methodologies, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. Researchers have also investigated the influence of reaction conditions, such as temperature and solvent choice, on the formation of this compound, providing valuable insights into its synthesis.

The physical and chemical properties of 4-Amino-2-(5-methylbenzoxazol-2-yl)phenol have been extensively studied. Its melting point, solubility, and stability under different conditions have been documented, which are critical for its application in various industries. For instance, its high stability under thermal conditions makes it suitable for use in high-performance materials.

In terms of biological activity, CAS No. 313527-66-1 has shown promising results in preliminary assays targeting specific enzymes and receptors. Recent research has highlighted its potential as a lead compound in drug discovery programs aimed at treating neurodegenerative diseases and cancer. The compound's ability to modulate cellular pathways involved in these conditions underscores its therapeutic potential.

The application of 4-Amino-2-(5-methylbenzoxazol-2-yphenol extends beyond pharmacology into material science. Its unique electronic properties make it a candidate for use in advanced materials such as sensors and optoelectronic devices. Researchers have explored its integration into polymer matrices to enhance material performance, demonstrating its versatility across multiple disciplines.

In conclusion, CAS No. 313527-66- is a multifaceted compound with a wide range of applications across various scientific domains. Its structural complexity and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.